Methyl 3-[(triphenylmethyl)sulfanyl]propanoate

• IUPAC Name: methyl 3-tritylsulfanylpropanoate
• InChI: InChI=1S/C23H22O2S/c1-25-22(24)17-18-26-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16H,17-18H2,1H3
• InChI Key: ZVXFXTVJLUNXBU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCSC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H22O2S
• Molecular Weight: 362.5 g/mol

Description

Methyl 3-[(triphenylmethyl)sulfanyl]propanoate is a useful research compound. Its molecular formula is C23H22O2S and its molecular weight is 362.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-[(triphenylmethyl)sulfanyl]propanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-[(triphenylmethyl)sulfanyl]propanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Use as a Catalyst : Sulfuric acid ([3-(3-silicapropyl)sulfanyl]propyl)ester, a related compound, has been employed as a recyclable catalyst for condensation reactions, offering high yields and stability over multiple runs (Tayebi et al., 2011).

• Antileukotrienic Drug Synthesis : Synthesis of related compounds, such as VUFB 20609 and VUFB 20584, has shown potential in the development of antileukotrienic drugs, useful in treating allergic reactions and asthma (Jampílek et al., 2004).

• Synthesis of Derivatives for Conformational Studies : The synthesis of 3-(phenylsulfonimidoyl)propanoate derivatives, closely related to the target compound, has been explored for studying interesting conformational properties in solution, important in drug design and molecular engineering (Tye & Skinner, 2002).

• In Oxetane Synthesis : Methyl 3-[(triphenylmethyl)sulfanyl]propanoate is potentially useful in the stereoselective synthesis of oxetanes, a class of organic compounds with applications in pharmaceuticals and materials science (Christlieb et al., 2001).

• Wine Odorant Synthesis : Derivatives of this compound have been synthesized for quantitative determination of sulfur-containing odorants in wines, highlighting its role in food chemistry and sensory analysis (Kotseridis et al., 2000).

• In Antimicrobial Agent Synthesis : Novel structures derived from related sulfur-containing compounds have shown potent activities against Helicobacter pylori, indicating the potential for development of new antimicrobial agents (Carcanague et al., 2002).

• In Biofuel Research : Studies on the decomposition of biofuel derivatives like methyl butanoate and ethyl propanoate provide insights into the role of such sulfur-containing compounds in renewable energy research (El‐Nahas et al., 2007).

• In Organic Synthesis : Triphenyltin derivatives of sulfanylcarboxylic esters have been studied, indicating the utility of Methyl 3-[(triphenylmethyl)sulfanyl]propanoate in producing compounds with potential applications in various organic synthesis processes (Casas et al., 2018).

• As Building Blocks for Pharmaceuticals : Its derivatives are important building blocks for pharmaceuticals with potent biological activity, as shown in the synthesis of alpha-sulfanyl-beta-amino acid derivatives (Kantam et al., 2010).

• In Antibacterial Activity Research : Compounds synthesized from amino-heterocyclic compounds coupled with oxime-ether groups, derived from similar structures, have shown potential antibacterial activities in vitro (Hu et al., 2006).